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Compound of Interest

Compound Name: N-pentyl-1-propylpiperidin-4-amine
Cat. No.: B13292254
Get Quote

Abstract & Compound Profile

N-pentyl-1-propylpiperidin-4-amine is a 1,4-disubstituted piperidine characterized by a
tertiary ring amine and a secondary exocyclic amine.[1] Accurate characterization requires
distinguishing the aliphatic side chains (propyl vs. pentyl) and validating the regiochemistry of
the substitution.[1]

Property Specification
Formula Ci3Hz2sN2

Exact Mass 212.2252 Da
LogP (Calc) ~2.9 (Lipophilic)
pKa (Calc) N1 (Ring): ~8.5

Mass Spectrometry Protocol (ESI-MS/MS)[1][2]
Experimental Setup

« lonization Source: Electrospray lonization (ESI), Positive Mode.[1]
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e Solvent System: Methanol/Water (50:[1]50) + 0.1% Formic Acid.[1]

e Direct Infusion: 5 pL/min flow rate.

Fragmentation Logic & Pathway

In ESI+, the molecule forms the protonated molecular ion [M+H]* at m/z 213.2.[1]
Fragmentation is driven by charge retention on the more basic nitrogen centers and inductive
cleavage.[1]

Key Diagnostic Fragments:

e m/z 213.2 - m/z 126.1: Loss of the N-pentylamino group (neutral loss of CsHi3N, 87 Da).[1]
This confirms the 4-substitution pattern.[1]

e m/z 213.2 - m/z 170.1: Loss of the propyl group (as propene or propyl radical via inductive
cleavage at N1).[1]

e m/z 84.1: The characteristic "piperidinyl" cation (CsHioN*), formed via ring cleavage,
confirming the piperidine core.[1]

MS Data Summary

lon Type m/z (Observed) Interpretation

[M+H]* 213.23 Protonated Molecular lon

Loss of Propyl group [M+H -

Fragment 170.15
CsH7]*

Loss of Pentyl chain [M+H -

Fragment 142.12
CsHaii]*

Base Peak: 1-propylpiperidin-
Fragment 126.13 4-yl cation (Loss of exocyclic

amine)

Tetrahydropyridinium ion
Fragment 84.08 L ) ) .
(Piperidine ring diagnostic)
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Fragmentation Pathway Diagram
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Caption: ESI-MS/MS fragmentation pathway showing the generation of the diagnostic 1-
propylpiperidin-4-yl cation (m/z 126.1).

NMR Spectroscopy Protocol

Experimental Parameters
¢ Instrument: 600 MHz NMR (e.g., Bruker Avance llI).

» Solvent: CDCIs (Deuterated Chloroform) with 0.03% TMS.[1]
e Temperature: 298 K.[1]

¢ Pulse Sequences: zg30 (1H), zgpg30 (13C), cosygpppgf (COSY), hsqgcetgp (HSQC).

Structural Assignment Strategy

The molecule has a plane of symmetry through the piperidine ring if time-averaged, but in
practice, the chair conformation renders axial and equatorial protons distinct.[1]
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 Distinction of Chains: The propyl methyl is a triplet at ~0.9 ppm.[1] The pentyl methyl is also
a triplet at ~0.9 ppm but integrates to the same value; however, the pentyl chain has a larger
methylene envelope (1.2-1.4 ppm).[1]

o Diagnostic Peak (H4): The proton at position 4 (methine) is the key handle.[1] It appears as a
multiplet (tt) around 2.4-2.5 ppm, shielded relative to oxygenated analogs.[1]

Predicted *H NMR Data (CDCIs)
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. . . Assighment
Position Shift (60 ppm) Multiplicity Integral Lodi
ogic

Methine at amine
H4 2.45 m (tt) 1H ]
attachment site.

Equatorial
H2eq, H6eq 2.92 brd 2H protons adjacent
to ring N.

Axial protons
H2ax, H6ax 1.95 td 2H adjacent to ring
N.

Ring methylenes
H3, H5 1.40-1.85 m 4H (overlap with

side chains).[1]

N-CHz (Propyl) 2.28 t (J=7.5Hz) 2H -methylene to
ring Nitrogen.[1]

-methylene to

N-CH:z (Pentyl) 2.60 t (J=7.0Hz) 2H exocyclic Amine.
[1]
Overlapping
internal

Chain CHzs 1.25-1.55 m 8H
methylenes of
Pr/Pen chains.[1]
Terminal methyl.

CHs (Propyl) 0.89 t 3H

[1]

Terminal methyl
CHs (Pentyl) 0.91 t 3H (often
overlapping).[1]

Exchangeable
NH 1.60 brs 1H ]
amine proton.[1]
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Predicted *C NMR Data

Carbon Type Shift (6 ppm) Assignment
_ Methine attached to exocyclic

C4 (Ring) 54.5

N.
C2, C6 (Ring) 52.8 Methylene adjacent to ring N.
N-CHz (Pentyl) 47.2 -carbon of pentyl chain.[1]
N-CHz (Propyl) 60.8 -carbon of propyl chain.[1]
C3, C5 (Ring) 32.5 -carbons of ring.[1]

Methyl groups (Propyl/Pentyl).
CHs (Termini) 14.1 vl groups (Propy Y

[1]

Workflow Visualization

1H & 13C NMR
10 m:?nmg EnirLegDCIS) (Structural Connectivity)

Sample:
N-pentyl-1-propylpiperidin-4-amine

Data Correlation .
Validated Structure
HSQC/COS!
/'

ESI-MS/MS

(MW & Fragment Validation)

Click to download full resolution via product page

Caption: Integrated analytical workflow for confirming the identity of N-pentyl-1-
propylpiperidin-4-amine.
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e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic
Compounds. Springer.[1] (Source for 13C NMR increment calculations for piperidines).

e National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectral Library
(NIST23).[1] (Reference for 4-aminopiperidine fragmentation patterns).

e PubChem. (2023).[1] Compound Summary: 1-Pentylpiperidine.[1][2] (Analogous spectral
data used for correlation).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rsc.org [rsc.org]
o 2. 1-Pentylpiperidine | CLOH21N | CID 25153 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Note: Structural Validation of N-pentyl-1-
propylpiperidin-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13292254/docs#application-note-structural-
validation-of-n-pentyl-1-propylpiperidin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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